Cas no 920418-96-8 (N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)-N-(pyridin-3-yl)methylbutanamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)-N-(pyridin-3-yl)methylbutanamide
• CAS No: 920418-96-8
• MF: C₂₄H₂₂FN₃O₄S₂
• MW: 499.577586650848
• CID: 5458716
• Update Time: 2025-07-17

N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)-N-(pyridin-3-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxyphenyl)sulfonyl-N-(pyridin-3-ylmethyl)butanamide
• N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)-N-(pyridin-3-yl)methylbutanamide

• Inchi： 1S/C24H22FN3O4S2/c1-32-19-7-9-20(10-8-19)34(30,31)13-3-5-23(29)28(16-17-4-2-12-26-15-17)24-27-21-11-6-18(25)14-22(21)33-24/h2,4,6-12,14-15H,3,5,13,16H2,1H3
• InChI Key： SRYWKNKRJKRWJD-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=CC=CN=C1)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)-N-(pyridin-3-yl)methylbutanamide

Comprehensive Overview of N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)-N-(pyridin-3-yl)methylbutanamide (CAS 920418-96-8)

N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)-N-(pyridin-3-yl)methylbutanamide (CAS 920418-96-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a 6-fluoro-1,3-benzothiazole core, a 4-methoxybenzenesulfonyl group, and a pyridin-3-ylmethyl moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with diverse protein targets.

The compound's CAS number 920418-96-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its synthesis involves multi-step organic reactions, often requiring advanced techniques such as Suzuki coupling or sulfonylation to achieve high purity. The presence of both fluoro and methoxy substituents enhances its metabolic stability and bioavailability, making it a subject of interest in drug discovery programs focused on kinase inhibitors or GPCR-targeted therapies.

In recent years, the scientific community has explored the role of benzothiazole derivatives in addressing unmet medical needs, such as neurodegenerative diseases and oncology. This aligns with trending searches like "benzothiazole-based drugs 2024" or "fluoro-substituted therapeutic agents," reflecting growing public and academic curiosity. The compound’s sulfonyl linkage further contributes to its pharmacological profile, as sulfonamides are known for their versatility in medicinal chemistry.

From an industrial perspective, CAS 920418-96-8 is often discussed in forums and publications related to high-value chemical intermediates. Its scalability and compatibility with green chemistry principles (e.g., solvent-free synthesis) are frequently highlighted, addressing contemporary concerns about sustainable pharmaceutical manufacturing. Searches such as "eco-friendly synthesis of sulfonamide compounds" underscore this relevance.

Analytical characterization of this compound typically employs techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with stringent quality standards. Researchers also investigate its structure-activity relationship (SAR) to optimize efficacy, a topic frequently queried in academic databases. The integration of computational tools (e.g., molecular docking) further accelerates its development, resonating with popular keywords like "AI-driven drug design."

In summary, N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)-N-(pyridin-3-yl)methylbutanamide represents a cutting-edge example of modern medicinal chemistry. Its multifaceted applications, combined with its alignment with trending scientific inquiries, make it a compelling subject for both researchers and industry professionals.